Cas no 2171620-17-8 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopropyl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopropyl}acetic acid
• CAS No: 2171620-17-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6021923
• PubChem ID: 165570729
• Update Time: 2025-08-03

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopropyl}acetic acid
• EN300-1522692
• 2171620-17-8
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopropyl}acetic acid

• Inchi： 1S/C26H30N2O5/c1-16(2)13-22(24(31)28-26(11-12-26)14-23(29)30)27-25(32)33-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,11-15H2,1-2H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： MZCDTCHKCAGSHM-UHFFFAOYSA-N
• SMILES： OC(CC1(CC1)NC(C(CC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopropyl}acetic acid

Comprehensive Overview of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopropyl}acetic acid (CAS No. 2171620-17-8)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopropyl}acetic acid (CAS No. 2171620-17-8) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected cyclopropyl amino acid derivative, is widely utilized in peptide synthesis and drug discovery. Its unique structural features, including the cyclopropyl ring and Fmoc-protected amino group, make it a versatile building block for designing novel therapeutics. Researchers are increasingly exploring its potential in targeting protein-protein interactions and modulating enzyme activity, aligning with current trends in precision medicine and personalized therapies.

The compound's CAS No. 2171620-17-8 is frequently searched in academic databases and chemical vendor platforms, reflecting its growing relevance in bioconjugation and peptide engineering. One of the key reasons for its popularity is its compatibility with solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. As the demand for peptide-based drugs surges—driven by their high specificity and lower toxicity compared to small molecules—this Fmoc-derivative has become a staple in laboratories worldwide. Its application extends to cancer research, immunotherapy, and even neuroscience, where modified peptides are investigated for blood-brain barrier penetration.

From a synthetic chemistry perspective, the 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopropyl}acetic acid structure offers exceptional stability under standard SPPS conditions. The Fmoc group provides orthogonal protection, enabling selective deprotection without affecting other functional groups. This characteristic is critical for constructing complex peptides with post-translational modifications—a hot topic in biopharmaceutical development. Moreover, the cyclopropyl moiety introduces conformational constraints, a strategy employed to enhance peptide bioavailability and target binding affinity, addressing common challenges in drug design.

Recent publications highlight the compound's role in advancing ADC (antibody-drug conjugate) technologies and PROTAC (proteolysis-targeting chimera) platforms. These cutting-edge modalities, which combine the specificity of biologics with the potency of small molecules, rely heavily on tailored linkers and spacers—areas where CAS No. 2171620-17-8 excels. Industry experts frequently discuss its utility in creating stable metabolic intermediates or enzyme substrates, further solidifying its position in high-throughput screening assays.

Environmental and regulatory considerations also favor the use of this compound. Unlike traditional reagents with hazardous byproducts, Fmoc-protected derivatives like 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopropyl}acetic acid align with green chemistry principles, minimizing waste and energy consumption. This aspect resonates with the global push toward sustainable laboratory practices, a frequently searched topic among academic and industrial chemists.

In summary, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopropyl}acetic acid (CAS No. 2171620-17-8) represents a convergence of innovation in peptide therapeutics, drug delivery systems, and sustainable chemistry. Its multifaceted applications and compatibility with emerging technologies ensure its continued prominence in scientific literature and commercial catalogs. For researchers navigating the complexities of structure-activity relationships or biomolecular engineering, this compound offers both reliability and forward-looking potential.